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Compound of Interest

Compound Name:
2-[(2-Chlorobenzyl)oxy]benzoic

acid

CAS No.: 52803-70-0

Cat. No.: B1299591

Get Quote

From the desk of the Senior Application Scientist

Welcome to the technical support guide for 2-[(2-Chlorobenzyl)oxy]benzoic acid. This

document is designed for researchers, scientists, and drug development professionals to

provide in-depth, field-proven insights into the proper storage, handling, and troubleshooting of

this compound. Our goal is to move beyond simple instructions and explain the scientific

principles behind each recommendation, ensuring the integrity and reproducibility of your

experiments.

Compound Identification and Key Properties
Before working with any chemical, a thorough understanding of its fundamental properties is

crucial. This table summarizes the key identifiers and physicochemical characteristics of 2-[(2-
Chlorobenzyl)oxy]benzoic acid.
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Property Value / Identifier

IUPAC Name 2-[(2-Chlorobenzyl)oxy]benzoic acid

Structure

CAS Number 13322-77-1

Molecular Formula C₁₄H₁₁ClO₃[1]

Molecular Weight 262.69 g/mol [1]

Physical Form
Expected to be a white to off-white solid, by

analogy to similar compounds.[2][3]

pKa ~3-4 (Estimated for the carboxylic acid group)

Solubility
Poorly soluble in water; soluble in polar organic

solvents like DMSO, DMF, and alcohols.[4][5]

Frequently Asked Questions (FAQs)
This section addresses the most common inquiries regarding the day-to-day handling and

storage of the compound.

Q: What are the recommended long-term storage conditions for solid 2-[(2-
Chlorobenzyl)oxy]benzoic acid?

A: For maximum stability, the solid compound should be stored in a tightly sealed container in a

cool, dry, and well-ventilated place.[6][7] Recommended storage temperature is typically

between 15–25°C.[8] Protect the container from direct sunlight and moisture, as these can

contribute to degradation over time.[3]

Expertise & Experience: The ether linkage and the benzoic acid moiety are generally stable

in the solid state under these conditions. The primary concerns are ambient moisture, which
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can lead to slow hydrolysis, and light, which can potentially induce photochemical reactions.

A tightly sealed container minimizes exposure to both.

Q: What is the expected shelf-life of the compound?

A: When stored correctly in its solid form, the compound is expected to be stable for years.

However, as application scientists, we recommend re-analyzing the purity of the material (e.g.,

via HPLC) if it has been in storage for more than two years or if any physical change (e.g.,

discoloration, clumping) is observed. For solutions, the shelf-life is significantly shorter and

highly dependent on the solvent and storage temperature (see Troubleshooting section).

Q: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

A: Standard laboratory PPE is required. This includes:

Eye Protection: Chemical safety goggles or glasses.[3]

Hand Protection: Nitrile or other chemically resistant gloves.[3]

Body Protection: A standard lab coat.[3] When handling large quantities of the solid material

where dust formation is possible, a dust mask or respirator should be used to avoid

inhalation.[3][8] Always handle the compound in a well-ventilated area or a chemical fume

hood.[3]

Q: In which solvents can I dissolve 2-[(2-Chlorobenzyl)oxy]benzoic acid for my experiments?

A: The compound is poorly soluble in water but is soluble in most polar organic solvents.[4][5]

Recommended Solvents: Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF),

ethanol, methanol, and acetone are excellent choices for preparing stock solutions.[1][4][5]

Aqueous Solutions: To dissolve the compound in an aqueous buffer, the pH must be raised

above its pKa (~3-4). Adding a base like sodium hydroxide (NaOH) or sodium bicarbonate

(NaHCO₃) will deprotonate the carboxylic acid, forming a much more water-soluble

carboxylate salt.
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This section provides solutions to specific problems you may encounter during your

experiments, focusing on the underlying scientific causes.

Q: I am having difficulty dissolving the compound in my aqueous buffer (pH 7.4). What is

happening?

A: This is a classic pH-dependent solubility issue. The carboxylic acid group on the molecule is

protonated and thus neutral at acidic pH, making it poorly water-soluble. While pH 7.4 is above

the pKa, the dissolution rate of the solid can be very slow.

Causality: The slow dissolution is a kinetic problem. The surface of the solid particles may

not be deprotonating quickly enough to bring the bulk material into solution.

Solution Protocol:

Prepare a concentrated stock solution (e.g., 10-50 mM) in a water-miscible organic solvent

like DMSO.

Add the required volume of the DMSO stock solution to your aqueous buffer with vigorous

stirring. The final concentration of DMSO should be kept low (typically <0.5%) to avoid

affecting the biological system.

Alternative (for direct dissolution): Prepare a dilute solution of NaOH (e.g., 0.1 M). Add a

small amount of this basic solution dropwise to your aqueous suspension of the compound

until it fully dissolves. Then, adjust the pH back to the desired value with a suitable buffer

system or dilute HCl.

Q: My experimental results are inconsistent from week to week. What could be the cause?

A: Inconsistent results are often traced back to the stability of the compound in solution. While

stable as a solid, the compound can degrade in solution, especially if not stored properly.

Trustworthiness: A self-validating protocol demands that the integrity of the key reagent is

confirmed. The workflow below provides a logical path to diagnose the issue.
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Stress Conditions & Degradation Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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